Ethyl 5-(aminomethyl)isoxazole-3-carboxylate

• IUPAC Name: ethyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C7H10N2O3/c1-2-11-7(10)6-3-5(4-8)12-9-6/h3H,2,4,8H2,1H3
• InChI Key: OJXTUWSIXVDNAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)CN
• Molecular Formula: C7H10N2O3
• DSSTOX Substance ID: DTXSID401256705
• Molecular Weight: 170.17 g/mol
• CAS RN: 253196-38-2

Description

Ethyl 5-(aminomethyl)isoxazole-3-carboxylate, also known as Ethyl 5- { [ (tert-butoxycarbonyl)amino]methyl}-1,2-oxazole-3-carboxylate, is a biochemical used for proteomics research. It has a molecular weight of 270.28 and a molecular formula of C12H18N2O5.

Molecular Structure Analysis

The molecular structure of Ethyl 5-(aminomethyl)isoxazole-3-carboxylate consists of three almost flat units: the phenyl ring, the isoxazole ring, and the ester. The molecule is almost planar, with the phenyl ring inclined to the isoxazole ring by 0.5 (1).

Chemical Reactions Analysis

The presence of two reducible sites in the molecule, namely the benzylic-like position and the isoxazole N–O bond, creates a possible competition during the palladium hydrogenation of Ethyl 5-(aminomethyl)isoxazole-3-carboxylate. A domino process occurs, consisting of deoxygenation to the 5-methylisoxazole derivative followed by reductive opening of the isoxazole ring.

Safety and Hazards

Ethyl 5-(aminomethyl)isoxazole-3-carboxylate is harmful in contact with skin, if inhaled, and if swallowed. It may cause respiratory irritation, skin irritation, and serious eye irritation. It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust/fumes, wash all exposed external body areas thoroughly after handling, and wear protective gloves, protective clothing, eye protection, and face protection.

Future Directions

Isoxazoles, including Ethyl 5-(aminomethyl)isoxazole-3-carboxylate, are important in the field of drug discovery. They are used in the organic synthesis of novel classes of compounds, including peptides. Future research may focus on the development of new synthetic methods for the generation of a diverse collection of heterocyclic molecules to accelerate the drug discovery program.

Synthesis routes and methods I

Procedure details

To a stirred solution of 5-(tert-butoxycarbonylaminomethyl)-isoxazole-3-carboxylic acid ethyl ester (1.954 g) (EP 0451790) in ethanol (15 ml) was added a solution of 4.0M hydrogen chloride in 1,4-dioxane (23 ml). The mixture was stirred at 20° C. for 22 h and the solvent evaporated in vacuo to give the title compound (1.128 g) as a pale brown solid.

Synthesis routes and methods II

Procedure details

Trifluoroacetic acid (2.1 ml, 29 mmol) was added to a solution of 3-ethoxycarbonyl-5-[N-(tert-butyloxycarbonyl)aminomethyl]isoxazole (Method 73; 790 mg, 2.9 mmol) in DCM (15 ml). The mixture was stirred at ambient temperature for 4 hours then the volatiles removed by evaporation. The residue was triturated with diethyl ether to give the title compound (763 g, 93%). NMR (DMSO): 1.31 (t, 3H), 4.37 (m, 2H), 6.97 (s, 1H), 8.64 (s, 3H); m/z 171 (MH)+.